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Compound of Interest

Cyclohexanone, 2-[4-(1,1-
Compound Name:

dimethylethyl)phenyl]-
CAS No.: 119046-91-2
Cat. No.: B13504010

Get Quote

Executive Summary & Risk Profile

2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone (also referred to as 2-(4-tert-
butylphenyl)cyclohexanone) presents a dual-hazard profile: it is a combustible organic irritant
with significant aquatic toxicity.

Unlike simple aliphatic ketones (e.g., acetone), the bulky tert-butylphenyl moiety drastically
increases lipophilicity (LogP), making this compound persistent in organic tissues and highly
toxic to aquatic life. It cannot be treated as "general organic waste" if that stream is destined for
wastewater treatment or fuel blending without strict incineration protocols.

Chemical Hazard Summary
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Property Classification Operational Implication

ZERO DISCHARGE. Do not

Aquatic Toxicity Acute/Chronic Cat. 2 (Inferred) ] ] ]
allow into drains or sinks.

Keep away from oxidizers

Flammability Combustible Liquid o ) ]
(e.g., Nitric Acid, Peroxides).
o ] ] Incompatible with strong
Reactivity Ketone Functionality ] ]
reducing agents and amines.
] ] Can swell/soften LDPE/HDPE
Container Compat. Solvent Action

over time. Use Glass or Steel.

Pre-Disposal Stabilization & Segregation

Before removal from the bench, the waste must be stabilized to prevent container failure or
cross-reactivity.

A. Segregation Logic

Do not mix this compound with the "General Non-Halogenated" stream if that stream contains:
o Strong Oxidizers: Risk of exothermic oxidation.

o Strong Acids: Potential for acid-catalyzed condensation reactions.

e Aqueous Waste: This compound is water-insoluble; mixing will create a biphasic mixture that

complicates incineration and sampling.

Correct Stream:High-BTU Organic Waste (Non-Halogenated) destined for thermal destruction.

B. Container Selection (Critical)

Standard polyethylene (HDPE) carboys are not recommended for long-term accumulation of
this specific ketone. Cyclohexanone derivatives can permeate and swell HDPE, leading to
structural failure or sticky exterior residues.

o Preferred: Amber Glass (Type Ill) or Stainless Steel safety cans.
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o Acceptable (Short-term <7 days): Fluorinated HDPE.

Step-by-Step Disposal Protocol
Phase 1: Bench-Side Collection

o PPE Verification: Wear Nitrile gloves (minimum 0.11mm thickness). If handling pure neat
substance, double-glove or use Silver Shield® laminates, as aromatic ketones can permeate
standard nitrile rapidly.

e Solvent Rinse: If the material is residual in a flask, dissolve it in a minimal amount of
compatible solvent (Acetone or Ethyl Acetate) before transfer. Do not use water.

o Transfer: Pour the solution into the designated "Non-Halogenated Organic" satellite
accumulation container.

» Wipe Down: Immediately wipe the container threads. Ketone residues can fuse caps to
bottles (solvent welding).

Phase 2: Labeling & Documentation

Regulatory compliance requires specific nomenclature. Do not use abbreviations like "TBP-
Cyclohexanone."

o Label Field: Chemical Name
e Entry:2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone

e Hazard Checkbox: [x] Flammable [x] Irritant [x] Toxic (Aquatic)

Phase 3: Waste Hand-Off

o Cap Check: Ensure the cap is vented (if available) or hand-tightened firmly.

o Secondary Containment: Transport the vessel in a Nalgene or rubber bucket to the Central
Accumulation Area (CAA).

» Final Disposition: The waste contractor must flag this for Incineration (Code 040/041
typically). Fuel blending is acceptable only if the facility is rated for high-toxicity organics.
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Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for segregating this specific compound to
ensure regulatory compliance and safety.
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Waste Generation:
2-[4-(1,1-dimethylethyl)phenyl]cyclohexanone

Is the waste Solid or Liquid?

Liquid / Solution Solid / Powder

:

Is it dissolved in Halogenated Solvents?
(DCM, Chloroform?)

Pack in Wide-Mouth

Acetone/EtOAc/MeOH HDPE/Glass Jar

Contains Halogens

YES: Segregate as NO: Segregate as
HALOGENATED ORGANIC NON-HALOGENATED ORGANIC

LABELING REQUIREMENT:
Must mark 'Aquatic Toxin'
Do NOT pour down drain

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating aromatic cyclohexanone waste streams.
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Emergency Contingencies
Accidental Spills (Bench Scale <500 mL)

 |solate: Evacuate the immediate area. Ensure no ignition sources are present.[1][2][3]

e Absorb: Do not use paper towels (rapid evaporation risk). Use vermiculite, chem-mats, or
activated charcoal pads.

o Clean: Wipe the surface with an ethanol-dampened pad after bulk removal to solvate the
lipophilic residue.

» Disposal: Place all contaminated absorbents into a sealed bag, then into the solid hazardous
waste drum.

Exposure Response[1][2][3][4]1[5]1[6]1[7]1[8]1[9]

» Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature
means water alone is ineffective; soap is required to emulsify the compound.

o Eye Contact: Rinse for 15 minutes.[2][4] Seek medical attention immediately—
cyclohexanone derivatives can cause corneal clouding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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